2-Pyridinesulfonic acid,2,3-dihydro-7-iodo-5-methoxy-1-oxo-1h-isoindol-4-yl ester

• Molecular Formula: C14H11IN2O5S
• Molecular Weight: 446.22 g/mol
• IUPAC Name: (7-iodo-5-methoxy-1-oxo-2,3-dihydroisoindol-4-yl) pyridine-2-sulfonate
• InChI: InChI=1S/C14H11IN2O5S/c1-21-10-6-9(15)12-8(7-17-14(12)18)13(10)22-23(19,20)11-4-2-3-5-16-11/h2-6H,7H2,1H3,(H,17,18)
• InChI Key: ZQFYXDJOFYVXHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C2C(=C1OS(=O)(=O)C3=CC=CC=N3)CNC2=O)I

Description

2-Pyridinesulfonic acid,2,3-dihydro-7-iodo-5-methoxy-1-oxo-1h-isoindol-4-yl ester is a useful research compound. Its molecular formula is C14H11IN2O5S and its molecular weight is 446.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Pyridinesulfonic acid,2,3-dihydro-7-iodo-5-methoxy-1-oxo-1h-isoindol-4-yl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Pyridinesulfonic acid,2,3-dihydro-7-iodo-5-methoxy-1-oxo-1h-isoindol-4-yl ester including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4-Hydroxy-5-methoxy-7-iodoisoindolinone (0.465 g, 1.52 mmol) was dissolved in acetonitrile (10.0 mL), and the solution was added with triethylamine (0.850 mL, 6.09 mmol) and 2-pyridinesulfonyl chloride hydrochloride (0.488 g, 2.28 mmol), followed by stirring at room temperature for 5 hours. The reaction mixture was added with water (8.0 mL) and stirred at room temperature for 30 minutes. The precipitated crystal was collected by filtration to obtain 4-(2-pyridinesulfonyloxy)-5-methoxy-7-iodoisoindolinone (0.468 g, yield 69%).